prephenic acid
prephenic acid
Prephenate, also known as prephenic acid, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Prephenate is soluble (in water) and a moderately acidic compound (based on its pKa). Prephenate exists in all eukaryotes, ranging from yeast to humans. Prephenate participates in a number of enzymatic reactions. In particular, Prephenate can be biosynthesized from chorismate; which is mediated by the enzyme chorismate mutase. Furthermore, Prephenate can be converted into 2-oxo-3-phenylpropanoic acid (mixture oxo and keto); which is mediated by the enzyme prephenate dehydratase. Furthermore, Prephenate can be biosynthesized from chorismate; which is mediated by the enzyme chorismate mutase. Finally, Prephenate can be converted into 4-hydroxyphenylpyruvic acid through the action of the enzyme prephenate dehydrogenase [nadp(+)]. Outside of the human body, prephenate can be found in a number of food items such as strawberry, linden, nanking cherry, and endive. This makes prephenate a potential biomarker for the consumption of these food products.
Prephenic acid is an oxo dicarboxylic acid that consists of 4-hydroxycyclohexa-2,5-diene-1-carboxylic acid substituted by a 2-carboxy-2-oxoethyl group at position 1. It has a role as a plant metabolite and an Escherichia coli metabolite. It is a conjugate acid of a prephenate(2-) and a (1s,4s)-prephenate(2-).
Prephenic acid is an oxo dicarboxylic acid that consists of 4-hydroxycyclohexa-2,5-diene-1-carboxylic acid substituted by a 2-carboxy-2-oxoethyl group at position 1. It has a role as a plant metabolite and an Escherichia coli metabolite. It is a conjugate acid of a prephenate(2-) and a (1s,4s)-prephenate(2-).
Brand Name:
Vulcanchem
CAS No.:
126-49-8
VCID:
VC0230345
InChI:
InChI=1S/C10H10O6/c11-6-1-3-10(4-2-6,9(15)16)5-7(12)8(13)14/h1-4,6,11H,5H2,(H,13,14)(H,15,16)
SMILES:
C1=CC(C=CC1O)(CC(=O)C(=O)O)C(=O)O
Molecular Formula:
C10H10O6
Molecular Weight:
226.18 g/mol
prephenic acid
CAS No.: 126-49-8
Main Products
VCID: VC0230345
Molecular Formula: C10H10O6
Molecular Weight: 226.18 g/mol
| CAS No. | 126-49-8 |
|---|---|
| Product Name | prephenic acid |
| Molecular Formula | C10H10O6 |
| Molecular Weight | 226.18 g/mol |
| IUPAC Name | 1-(2-carboxy-2-oxoethyl)-4-hydroxycyclohexa-2,5-diene-1-carboxylic acid |
| Standard InChI | InChI=1S/C10H10O6/c11-6-1-3-10(4-2-6,9(15)16)5-7(12)8(13)14/h1-4,6,11H,5H2,(H,13,14)(H,15,16) |
| Standard InChIKey | FPWMCUPFBRFMLH-UHFFFAOYSA-N |
| SMILES | C1=CC(C=CC1O)(CC(=O)C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(C=CC1O)(CC(=O)C(=O)O)C(=O)O |
| Physical Description | Solid |
| Description | Prephenate, also known as prephenic acid, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Prephenate is soluble (in water) and a moderately acidic compound (based on its pKa). Prephenate exists in all eukaryotes, ranging from yeast to humans. Prephenate participates in a number of enzymatic reactions. In particular, Prephenate can be biosynthesized from chorismate; which is mediated by the enzyme chorismate mutase. Furthermore, Prephenate can be converted into 2-oxo-3-phenylpropanoic acid (mixture oxo and keto); which is mediated by the enzyme prephenate dehydratase. Furthermore, Prephenate can be biosynthesized from chorismate; which is mediated by the enzyme chorismate mutase. Finally, Prephenate can be converted into 4-hydroxyphenylpyruvic acid through the action of the enzyme prephenate dehydrogenase [nadp(+)]. Outside of the human body, prephenate can be found in a number of food items such as strawberry, linden, nanking cherry, and endive. This makes prephenate a potential biomarker for the consumption of these food products. Prephenic acid is an oxo dicarboxylic acid that consists of 4-hydroxycyclohexa-2,5-diene-1-carboxylic acid substituted by a 2-carboxy-2-oxoethyl group at position 1. It has a role as a plant metabolite and an Escherichia coli metabolite. It is a conjugate acid of a prephenate(2-) and a (1s,4s)-prephenate(2-). |
| Synonyms | 1-carboxy-4-hydroxy-2,5-cyclohexadiene-1-pyruvic acid prephenate prephenic acid |
| PubChem Compound | 1028 |
| Last Modified | Dec 23 2021 |
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